5,7,7-Trimethyl-1-azaspiro[3.4]octane

• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol
• IUPAC Name: 5,7,7-trimethyl-1-azaspiro[3.4]octane
• InChI: InChI=1S/C10H19N/c1-8-6-9(2,3)7-10(8)4-5-11-10/h8,11H,4-7H2,1-3H3
• InChI Key: USWFDMAZFSUDKK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC12CCN2)(C)C

Description

5,7,7-Trimethyl-1-azaspiro[3.4]octane is a nitrogen-containing spirocyclic compound characterized by a unique bicyclic framework where a six-membered ring (octane derivative) shares a single atom (spiro-junction) with a smaller three-membered ring. The presence of three methyl groups at positions 5, 7, and 7 introduces steric hindrance and influences electronic properties, making it structurally distinct from simpler azaspiro compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5,7,7-Trimethyl-1-azaspiro[3.4]octane can be achieved through several methods. One common approach involves the annulation of the cyclopentane ring, while other methods focus on the annulation of the four-membered ring . These synthetic routes typically employ readily available starting materials and conventional chemical transformations, with minimal chromatographic purifications required .

Industrial Production Methods: Industrial production methods for 5,7,7-Trimethyl-1-azaspiro[3

Chemical Reactions Analysis

Types of Reactions: 5,7,7-Trimethyl-1-azaspiro[3.4]octane can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The specific conditions and reagents used in these reactions can vary depending on the desired outcome.

Common Reagents and Conditions: Common reagents used in the reactions of 5,7,7-Trimethyl-1-azaspiro[3.4]octane include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions typically involve standard laboratory techniques and equipment.

Major Products Formed: The major products formed from the reactions of 5,7,7-Trimethyl-1-azaspiro[3.4]octane depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield various oxidized derivatives, while substitution reactions can produce a range of substituted spiro compounds.

Scientific Research Applications

5,7,7-Trimethyl-1-azaspiro[3.4]octane has several applications in scientific research. It is used in the study of spiro compounds and their unique chemical properties. . For example, it may be used as a building block in the synthesis of more complex molecules or as a model compound in the study of spiro compound reactivity.

Mechanism of Action

The mechanism of action of 5,7,7-Trimethyl-1-azaspiro[34]octane involves its interaction with various molecular targets and pathways

Comparison with Similar Compounds

Structural and Topological Comparisons

Spirocyclic and bicyclic amines are often compared using topological indices (e.g., Gourava and hyper-Gourava indices), which correlate with physicochemical properties like entropy (S), acentric factor (AcentFac), and enthalpy of vaporization (DHVAP) .

Compound	Structure Type	Key Substituents	Topological Indices (Predicted)
5,7,7-Trimethyl-1-azaspiro[3.4]octane	Spirocyclic (3.4 system)	3 methyl groups, 1-azaspiro	High Gourava index due to branching
1-Azaspiro[3.4]octane	Spirocyclic (3.4 system)	No methyl groups	Lower Gourava index (simpler structure)
5-Methyl-1-azabicyclo[4.2.0]octane	Bicyclic (non-spiro)	Single methyl group, fused rings	Moderate hyper-Gourava index
Octane isomers (e.g., 2,2,4-trimethylpentane)	Linear/branched alkanes	Branched methyl groups	Correlated with DHVAP and entropy

Key Findings :

• Steric Effects: The trimethyl substitution in 5,7,7-Trimethyl-1-azaspiro[3.4]octane increases steric hindrance compared to non-methylated spiro analogs, likely reducing molecular flexibility and altering vaporization enthalpy .
• Topological Indices : Gourava indices (degree-based) for octane isomers show strong correlations with entropy (R² > 0.95) and acentric factor . Extending this to spiro compounds, the complex branching in 5,7,7-Trimethyl-1-azaspiro[3.4]octane would yield higher index values, suggesting greater molecular complexity and distinct physicochemical behavior.
• Thermodynamic Properties : For octane, heat of formation predictions via regression models achieve chemical accuracy (±0.62 kcal/mol) . Similar methodologies could predict thermodynamic stability for 5,7,7-Trimethyl-1-azaspiro[3.4]octane, though experimental validation is lacking.

Physicochemical Property Trends

• Entropy (S) : Spirocyclic compounds generally exhibit lower entropy than linear analogs due to restricted conformational freedom. The trimethyl groups further reduce entropy compared to simpler spiro systems .
• Acentric Factor (AcentFac) : High branching in 5,7,7-Trimethyl-1-azaspiro[3.4]octane may increase AcentFac, similar to trends observed in branched octane isomers .

Biological Activity

5,7,7-Trimethyl-1-azaspiro[3.4]octane is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula of 5,7,7-Trimethyl-1-azaspiro[3.4]octane is $C_{11}H_{19}N$. Its structure features a spirocyclic arrangement that contributes to its distinct pharmacological properties. The presence of nitrogen in the spiro ring enhances its interaction with biological targets.

Biological Activities

Research indicates that 5,7,7-Trimethyl-1-azaspiro[3.4]octane exhibits several notable biological activities:

• Antitumor Activity : Preliminary studies suggest that this compound may inhibit the proliferation of various cancer cell lines.
• Anti-inflammatory Properties : It has shown potential in reducing inflammation markers in animal models.

The mechanism by which 5,7,7-Trimethyl-1-azaspiro[3.4]octane exerts its biological effects is primarily through interaction with specific molecular targets such as enzymes and receptors. Molecular docking studies indicate that the compound binds effectively to these targets, modulating their activity.

Comparative Analysis with Related Compounds

To understand the uniqueness of 5,7,7-Trimethyl-1-azaspiro[3.4]octane, a comparative analysis with structurally similar compounds is essential:

Compound Name	Structure	Unique Features
2-Amino-3-(pyridin-2-YL)propanamide	Structure	Similar backbone but different pyridine substitution
3-Amino-N-(pyridin-3-YL)propanamide	Structure	Variation in amino group position
4-Amino-N-(pyridin-4-YL)butanamide	Structure	Longer carbon chain; different solubility characteristics

Inflammation Models

A study investigated the anti-inflammatory effects of related compounds in animal models. Results indicated that compounds with similar amide structures significantly reduced inflammation markers, suggesting that 5,7,7-Trimethyl-1-azaspiro[3.4]octane could exhibit similar effects.

Cancer Cell Proliferation

In vitro studies demonstrated that analogs of this compound inhibited the proliferation of various cancer cell lines, including breast and colon cancer cells. The mechanism was linked to apoptosis induction and cell cycle arrest.

Synthesis Methods

Synthesis routes for 5,7,7-Trimethyl-1-azaspiro[3.4]octane include:

• Amidation Reactions : Utilizing appropriate pyridine derivatives and acyl chlorides.
• Coupling Reactions : Employing coupling agents to facilitate the formation of the amide bond under mild conditions.

Q & A

Q. What are the most efficient synthetic routes for 5,7,7-Trimethyl-1-azaspiro[3.4]octane, and how can reaction conditions be optimized?

The synthesis of azaspiro compounds often employs cyclization reactions of precursor amines or ketones under controlled conditions. For example, spirocyclic frameworks can be constructed via intramolecular nucleophilic substitution or transition-metal-catalyzed cycloadditions. Microwave-assisted synthesis and flow chemistry are advanced methods to enhance reaction efficiency and scalability while minimizing hazardous reagents . Optimization may involve adjusting solvent polarity (e.g., using acetonitrile for polar intermediates) and temperature gradients to favor spiro ring closure over linear byproducts.

Q. How can the structural integrity of 5,7,7-Trimethyl-1-azaspiro[3.4]octane be confirmed post-synthesis?

Orthogonal analytical techniques are critical:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR can confirm the spiro junction by identifying unique proton environments (e.g., deshielded methyl groups adjacent to nitrogen) .
• X-ray Crystallography : Provides unambiguous confirmation of the bicyclic geometry and stereochemistry .
• Mass Spectrometry (MS) : High-resolution MS verifies molecular formula, while fragmentation patterns distinguish regioisomers .

Q. What analytical techniques are critical for assessing the purity and stability of 5,7,7-Trimethyl-1-azaspiro[3.4]octane in solution?

• HPLC with UV/Vis Detection : Quantifies purity and detects degradation products under stress conditions (e.g., heat, light) .
• Chiral Chromatography : Essential if stereoisomers are present due to the spirocyclic core .
• Stability Studies : Accelerated stability testing in buffers (pH 1–10) identifies hydrolytic susceptibility, particularly at the azaspiro junction .

Advanced Research Questions

Q. What strategies resolve contradictions between in vitro and in vivo activity data for 5,7,7-Trimethyl-1-azaspiro[3.4]octane derivatives?

Discrepancies often arise from pharmacokinetic factors. Methodological approaches include:

• Metabolic Stability Assays : Liver microsome studies to identify rapid clearance mechanisms (e.g., CYP450-mediated oxidation of methyl groups) .
• Plasma Protein Binding (PPB) : Equilibrium dialysis to assess free fraction availability, which may explain reduced in vivo efficacy .
• Prodrug Design : Masking polar functional groups (e.g., carboxylates) to improve bioavailability .

Q. How do structural modifications, such as methyl group substitutions, influence the biological activity of 5,7,7-Trimethyl-1-azaspiro[3.4]octane?

Substituent effects are evaluated via:

• Structure-Activity Relationship (SAR) Studies : Systematic variation of methyl groups at positions 5, 7, and 7 to map steric and electronic contributions. For example, 7-methyl analogs show enhanced antimicrobial activity due to increased lipophilicity .
• Comparative Bioassays : Testing analogs against biological targets (e.g., Plasmodium falciparum for antimalarial activity) to identify critical substituents .

Q. How can computational modeling predict interactions between 5,7,7-Trimethyl-1-azaspiro[3.4]octane and biological targets like neurotransmitter receptors?

• Molecular Docking : Tools like AutoDock Vina simulate binding poses within receptor pockets (e.g., serotonin transporters), highlighting hydrogen bonds with the azaspiro nitrogen .
• Molecular Dynamics (MD) Simulations : Assess binding stability over time, identifying conformational flexibility in the spiro ring that may affect target engagement .
• Free Energy Perturbation (FEP) : Quantifies binding affinity changes upon methyl group modifications .

Methodological Guidance for Data Interpretation

Q. What experimental controls are essential when evaluating the cytotoxicity of 5,7,7-Trimethyl-1-azaspiro[3.4]octane in cell-based assays?

• Positive Controls : Use established cytotoxic agents (e.g., doxorubicin) to validate assay sensitivity .
• Solvent Controls : Account for vehicle effects (e.g., DMSO concentration ≤0.1%) .
• Metabolic Inhibition : Co-treatment with CYP450 inhibitors (e.g., ketoconazole) to differentiate parent compound toxicity from metabolite-driven effects .

Q. How can researchers address low yields in the synthesis of 5,7,7-Trimethyl-1-azaspiro[3.4]octane derivatives?

• Byproduct Analysis : Use LC-MS to identify intermediates (e.g., linear dimers) and adjust stoichiometry or reaction time .
• Catalyst Screening : Test palladium or ruthenium catalysts for cyclization steps to improve regioselectivity .
• Temperature Gradients : Lower temperatures may favor kinetic over thermodynamic control, reducing side reactions .